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Compound of Interest

Compound Name: GoSlo-SR-5-69

Cat. No.: B15587048

A Comparative Analysis of GoSlo-SR-5-69 and Other GoSlo-SR Compounds as Potent BK
Channel Activators

This guide provides a detailed comparison of GoSlo-SR-5-69 with other compounds in the
GoSlo-SR family, focusing on their performance as activators of large conductance Ca2*-
activated K+ (BK) channels. The information is intended for researchers, scientists, and
professionals in the field of drug development to aid in the evaluation of these compounds for
therapeutic applications, such as in overactive bladder, hypertension, and erectile dysfunction.
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Performance Comparison of GoSlo-SR Compounds

The GoSlo-SR family of compounds, characterized as novel anilinoanthraquinone derivatives,
potently activate BK channels by negatively shifting the voltage required for their half-maximal
activation (V1/2).[5][6] This activation leads to an increase in K+ efflux, hyperpolarization of the
cell membrane, and subsequent relaxation of smooth muscle tissues. The efficacy and potency
of these compounds vary based on their chemical structure.

GoSlo-SR-5-69 has been identified as a particularly potent and efficacious member of this
series.[5][6] It demonstrates a significant ability to shift the activation Vi/2 by over -100 mV at a
concentration of 1 uM and exhibits a half-maximal effective concentration (ECso) of 251 nM.[5]
[6][7] This makes it one of the most potent BK channel openers developed to date.[5][6]

Quantitative Data Summary
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The following tables summarize the key performance metrics for GoSlo-SR-5-69 and a

selection of other GoSlo-SR compounds based on available experimental data.

Table 1: Potency and Efficacy of GoSlo-SR Compounds

Concentrati
Compound ECso AVil2 (mV) Cell Type Reference
on for AVil2
Rabbit
GoSlo-SR-5- Bladder
251 nM >-100 mV 1M [5][6]
69 Smooth
Muscle
-104 mV Not Specified  Not Specified [7]
Rabbit
GoSlo-SR-5- Bladder
2.4 uM -107 £ 7 mV 10 uM [8][9]
6 Smooth
Muscle
Rabbit
GoSlo-SR-5- Bladder
2.3 uM -142 + 8 mV 10 pM [8]
44 Smooth
Muscle
76 £3 mV 3uM HEK293 [1]13]
763 m
H (BKa)
Rabbit
GoSlo-SR-5- N ]
130 Not Specified -88+11 mV 10 uM Bronchial [10]
Myocytes
Rabbit
GoSlo-SR-5- N Bladder
Not Specified  -44 +4 mV 10 uM [11]
103 Smooth
Muscle

Table 2: Structure-Activity Relationship of Anilinoanthraquinone Derivatives
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The efficacy of anilinoanthraquinone-based GoSlo-SR compounds is influenced by the size of
the D ring in their structure. An increase in ring size has been shown to enhance their ability to
open BK channels.[5][6]

Ring D Structure AVil2 (mV) Cell Type Reference

Rabbit Bladder
Cyclopentane -24 + 6 mV [5]1[6]
Smooth Muscle

Rabbit Bladder
Cyclohexane -54 + 8 mV [5][6]
Smooth Muscle

Rabbit Bladder
Cycloheptane -61+6 mV [51[6]
Smooth Muscle

Rabbit Bladder
Cyclooctane -106 + 6 mV [5]1[6]
Smooth Muscle

Mechanism of Action and Signaling Pathway

GoSlo-SR compounds exert their effects by directly interacting with the BK channel. Studies on
GoSlo-SR-5-6 suggest that these compounds interact with the transmembrane domain of the
channel, specifically involving the S4/S5 linker and the S6 segment, to facilitate pore opening.
[9] The proposed mechanism involves the stabilization of the channel's open conformation and
the activated state of its voltage sensors.[9] It is noteworthy that the presence of accessory y
subunits can modulate the efficacy of certain GoSlo-SR compounds. For instance, the effect of
GoSlo-SR-5-44 is significantly altered by different y subunits, while GoSlo-SR-5-6 remains
largely unaffected.[1][3][12]
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BK Channel Activation by GoSlo-SR Compounds.

Experimental Protocols

The primary experimental technique used to characterize the effects of GoSlo-SR compounds

is the excised, inside-out patch-clamp technique.[5][6][11] This method allows for the direct

application of compounds to the intracellular face of the BK channels and precise control over

the ionic and voltage conditions.

Key Methodological Steps:
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o Cell Preparation: Single smooth muscle cells are isolated from tissues such as the rabbit
bladder through enzymatic digestion.[8][11] Alternatively, HEK293 cells heterologously
expressing specific BK channel subunits are used.[1][3]

o Patch-Clamp Recording:

o Glass micropipettes are used to form a high-resistance seal with the cell membrane.

o The patch of membrane containing the BK channels is then excised from the cell with the
intracellular side facing the bath solution (inside-out configuration).

o Experiments are typically conducted at 37°C.[8][11]

e Solutions:

o Symmetrical K* solutions are used for both the pipette (extracellular) and bath
(intracellular) to isolate K+ currents. A typical solution contains (in mM): 140 KCI, 10
HEPES, 10 Glucose, and a Ca?* chelator like EGTA or HEDTA to control the free Caz*
concentration.[2][8][11]

o The pH is adjusted to 7.2 with KOH.[2][8]

o Data Acquisition:

o The membrane patch is held at a negative potential (e.g., -60 mV).[8]

o BK channel currents are evoked by applying voltage ramps or steps to various
depolarizing potentials.

o The effects of GoSlo-SR compounds are assessed by applying them to the bath solution
and measuring the resulting shift in the voltage-activation curve.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15587048?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

